Cas no 2137603-03-1 (5-amino-1-(piperidin-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-amino-1-(piperidin-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2137603-03-1
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5164288
• Update Time: 2025-10-21

5-amino-1-(piperidin-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(4-piperidinyl)-
• 5-amino-1-(piperidin-4-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H14N4O2/c10-8-7(9(14)15)5-12-13(8)6-1-3-11-4-2-6/h5-6,11H,1-4,10H2,(H,14,15)
• InChI Key： FHIJFCYZEYRUBA-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)C(N)=C(C(O)=O)C=N1

Additional information on 5-amino-1-(piperidin-4-yl)-1H-pyrazole-4-carboxylic acid

5-Amino-1-(Piperidin-4-Yl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

5-Amino-1-(piperidin-4-yl)-1H-pyrazole-4-carboxylic acid is a compound with the CAS number 2137603-03-1, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a piperidine moiety and an amino group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a key feature of this compound. Pyrazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of bioactive molecules. The piperidine group, on the other hand, adds rigidity and potentially enhances the compound's pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in improving the bioavailability and efficacy of therapeutic agents.

One of the most promising aspects of 5-amino-1-(piperidin-4-yl)-1H-pyrazole-4-carboxylic acid is its potential as a lead compound in drug development. Researchers have explored its ability to inhibit certain enzymes and receptors, which could make it a candidate for treating various diseases, including cancer and inflammatory disorders. For instance, recent findings suggest that this compound exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by the introduction of the piperidine group. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, which is crucial for its application in pharmaceutical research.

In terms of biological activity, 5-amino-1-(piperidin-4-yl)-1H-pyrazole-4-carboxylic acid has shown remarkable selectivity towards specific targets. For example, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes implicated in cancer progression. This selectivity is attributed to the unique arrangement of functional groups within the molecule, which allows for precise interactions with target proteins.

The carboxylic acid group present in this compound plays a critical role in its biological activity. This group can undergo various post-translational modifications, such as esterification or amidation, to enhance its bioavailability or targeting capabilities. Researchers have also explored the use of this group in conjugation with other bioactive molecules to create multi-functional therapeutics.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the activity of 5-amino-1-(piperidin-4-yli)-1H-pyrazole 4-carboxilic acid. Molecular docking studies have revealed that the amino group and piperidine moiety contribute significantly to its binding affinity with target proteins. These insights have paved the way for rational drug design strategies aimed at improving its therapeutic potential.

In conclusion, 5-amino 1 (pyperidin 4 yl) 1 H pyrrole 4 carboxilic acid represents a promising compound with diverse applications in chemical research and drug development. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing therapeutic interventions.